Cas no 1862579-65-4 (1H-Imidazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl-)

• Product Name: 1H-Imidazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl-
• CAS No: 1862579-65-4
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5277169
• Update Time: 2025-07-10

1H-Imidazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl-

• Inchi： 1S/C9H15N3O/c1-12-4-7(11-6-12)8(13)9(5-10)2-3-9/h4,6,8,13H,2-3,5,10H2,1H3
• InChI Key： NYRYSZHBTZDNPF-UHFFFAOYSA-N
• SMILES： C(C1N=CN(C)C=1)(C1(CC1)CN)O

Additional information on 1H-Imidazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl-

1H-Imidazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- (CAS No. 1862579-65-4): A Comprehensive Overview of Its Properties and Applications

The compound 1H-Imidazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- (CAS No. 1862579-65-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the molecular characteristics, synthesis, and emerging uses of this compound, while also addressing common queries and trends in scientific research.

With the increasing demand for novel heterocyclic compounds in pharmaceutical and material science, 1H-Imidazole-4-methanol derivatives have become a focal point for researchers. The presence of both imidazole and cyclopropyl moieties in this molecule offers exceptional versatility, making it a valuable building block for drug discovery and organic synthesis. Recent studies highlight its potential as a precursor for bioactive molecules targeting enzyme inhibition and receptor modulation.

The α-[1-(aminomethyl)cyclopropyl] substitution pattern in this compound is particularly noteworthy, as it introduces conformational constraints that can enhance binding affinity in medicinal chemistry applications. Computational studies suggest that this structural feature may contribute to improved metabolic stability compared to linear analogs, a property highly sought after in modern drug design.

From a synthetic chemistry perspective, the preparation of CAS 1862579-65-4 involves multi-step organic transformations that typically begin with appropriately functionalized imidazole precursors. Recent advancements in catalytic cyclopropanation methods have significantly improved the efficiency of introducing the cyclopropylaminomethyl group, reducing production costs and environmental impact. These developments align with the growing emphasis on green chemistry principles in industrial processes.

Analytical characterization of 1H-Imidazole-4-methanol derivatives presents unique challenges due to their polar nature and potential for tautomerism. Modern techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy have proven essential for unambiguous structural assignment. The compound's solubility profile - showing good solubility in polar organic solvents but limited water solubility - has important implications for formulation development.

In material science applications, the imidazole-cyclopropyl hybrid structure has shown promise as a component in advanced polymer systems. Its ability to participate in hydrogen bonding while providing steric hindrance makes it particularly useful for designing materials with tailored mechanical and thermal properties. Recent patent literature describes its incorporation into specialty coatings with enhanced durability.

The stability profile of CAS 1862579-65-4 under various conditions has been extensively studied. While the compound demonstrates good thermal stability up to 150°C, it shows sensitivity to strong acids and oxidizing agents, necessitating careful handling during storage and processing. Proper packaging under inert atmosphere and low-temperature storage are recommended for long-term preservation.

Emerging research directions for this compound include exploration of its electrochemical properties and potential applications in energy storage systems. The redox-active imidazole ring coupled with the electron-donating aminomethylcyclopropyl group creates interesting possibilities for charge transport materials. Several research groups are investigating its derivatives as organic semiconductor components.

From a regulatory standpoint, 1H-Imidazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- is not currently classified under any restricted categories, making it accessible for research and development purposes. However, as with all chemical substances, appropriate safety measures should be observed during handling, and local regulations should be consulted before large-scale production or application.

The commercial availability of this compound has increased significantly in recent years, with multiple specialty chemical suppliers now offering CAS 1862579-65-4 in various quantities and purities. Pricing trends indicate growing market demand, particularly from pharmaceutical research organizations and academic institutions engaged in heterocyclic chemistry studies.

Future prospects for this compound appear promising, with several patent applications filed in the past three years describing novel uses in diverse fields. The unique combination of structural features in 1H-Imidazole-4-methanol derivatives continues to inspire innovative applications, from asymmetric catalysis to advanced material design. As synthetic methodologies improve and structure-activity relationships become better understood, this compound is likely to play an increasingly important role in cutting-edge chemical research.